
discovery of Schisantherin C as a bioactive
lignan from Schisandra berries

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Schisantherin C

Cat. No.: B3394064 Get Quote

The Discovery and Bioactivity of Schisantherin
C: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Schisantherin C is a bioactive dibenzocyclooctadiene lignan isolated from the fruits of

Schisandra chinensis (Turcz.) Baill., a plant with a long history of use in traditional medicine.[1]

[2] This technical guide provides a comprehensive overview of the discovery, physicochemical

properties, and pharmacological activities of Schisantherin C. It includes detailed experimental

protocols for its isolation and biological evaluation, quantitative data on its efficacy, and visual

representations of its known signaling pathways to support further research and drug

development efforts.

Physicochemical Properties of Schisantherin C
A foundational understanding of Schisantherin C begins with its basic chemical and physical

characteristics, which are crucial for experimental design and formulation development.
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Property Value Reference

Molecular Formula C₂₈H₃₄O₉ [3]

Molecular Weight 514.57 g/mol [3]

CAS Number 64938-51-8 [3]

Appearance Crystalline solid [4]

Solubility
Soluble in DMSO, DMF, and

Ethanol
[4]

Flash Point 206.5 °C [3]

Pharmacological Activities and Quantitative Data
Schisantherin C has demonstrated a range of biological activities, including anticancer,

antioxidant, and antiviral effects. The following tables summarize the key quantitative data from

various in vitro studies.

Table 1: Anticancer Activity
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Cell Line Assay
Concentrati
on

Incubation
Time

Result Reference

Bel-7402

(Human

Hepatocellula

r Carcinoma)

MTT
81.58 ± 1.06

µM
48 h IC₅₀ Value [2]

KB-3-1

(Human

Nasopharyng

eal

Carcinoma)

MTT
108.00 ± 1.13

µM
48 h IC₅₀ Value [2]

Bcap37

(Human

Breast

Cancer)

MTT
136.97 ± 1.53

µM
48 h IC₅₀ Value [2]

U937

(Human

Histiocytic

Lymphoma)

Apoptosis

Assay
25-100 µM 48 h

Dose-

dependent

induction of

apoptosis

Bel-7402
Flow

Cytometry
100 µM 24 h

40.61 ±

1.43%

hypodiploid

cells

[1][2]

QSG-7701

(Human Liver

Cells)

MTT 200 µM 48 h

73.2 ± 2.4%

cell survival

(low

cytotoxicity)

[1][2]

Table 2: Antiviral Activity (Anti-HBV)
Assay Target Concentration Inhibition Reference

HBsAg Secretion 50 µg/mL 59.7%

HBeAg Secretion 50 µg/mL 34.7%
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Table 3: Antioxidant Activity
Assay Activity Reference

DPPH Radical Scavenging Weak activity

ABTS Radical Scavenging

Key contributor to the

antioxidant activity of S.

chinensis

[5][6]

Fenton Reaction Inhibition Low activity

Tyrosine-Nitration Inhibition Not significant

Signaling Pathways Modulated by Schisantherin C
Schisantherin C exerts its biological effects by modulating key cellular signaling pathways.

The following diagrams, generated using the DOT language, illustrate these mechanisms.

Keap1-Nrf2 Antioxidant Pathway
Schisantherin C enhances the cellular antioxidant response by targeting Keap1, a negative

regulator of the transcription factor Nrf2.[7] This interaction prevents the degradation of Nrf2,

allowing it to translocate to the nucleus and activate the expression of antioxidant response

element (ARE)-driven genes.
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Caption: Schisantherin C inhibits Keap1, leading to Nrf2 nuclear translocation and antioxidant

gene expression.

PI3K/Akt/mTOR Autophagy Pathway
In the context of atherosclerosis, Schisantherin C has been shown to interfere with the

PI3K/Akt/mTOR pathway. By inhibiting the phosphorylation of key proteins in this pathway, it

promotes autophagy, which can play a protective role in lipid metabolism and reduce

inflammation.
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1. Preparation of Plant Material

2. Ethanolic Extraction

Powdered fruits (1 kg)

3. Solvent Partitioning

Concentrated ethanol extract

4. Column Chromatography

Petroleum ether fraction

5. Recrystallization

Active fraction

Pure Schisantherin C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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